Cas no 915369-21-0 (3-Quinolinecarbonitrile, 8-broMo-1,4-dihydro-6-nitro-4-oxo-)

• Product Name: 3-Quinolinecarbonitrile, 8-broMo-1,4-dihydro-6-nitro-4-oxo-
• CAS No: 915369-21-0
• MF: C₁₀H₄BrN₃O₃
• MW: 294.061060905457
• CID: 831527
• PubChem ID: 17758691
• Update Time: 2025-04-19

3-Quinolinecarbonitrile, 8-broMo-1,4-dihydro-6-nitro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 8-broMo-1,4-dihydro-6-nitro-4-oxo-
• 8-BROMO-1,4-DIHYDRO-6-NITRO-4-OXO-3-QUINOLINECARBONITRILE
• 8-Bromo-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbonitrile
• AFHVRRROITYCQS-UHFFFAOYSA-N
• 8-bromo-6-nitro-4-oxo-1,4-dihydroquinoline-3-carbonitrile
• DTXSID801224508
• SCHEMBL4962206
• 915369-21-0
• 1142189-52-3
• 3-Quinolinecarbonitrile, 8-bromo-4-hydroxy-6-nitro-
• 3-Quinolinecarbonitrile,8-bromo-1,4-dihydro-6-nitro-4-oxo-

• Inchi： 1S/C10H4BrN3O3/c11-8-2-6(14(16)17)1-7-9(8)13-4-5(3-12)10(7)15/h1-2,4H,(H,13,15)
• InChI Key： AFHVRRROITYCQS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(C(C#N)=CNC=21)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.94360g/mol
• Monoisotopic Mass: 292.94360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.7Ų